4,6-difluoro-N-[(1R,2R)-2-hydroxycyclohexyl]-1-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]indole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
VU6004256 is a novel selective muscarinic receptor M1 positive allosteric modulator (PAM).
Scientific Research Applications
Synthesis and Potential in Imaging of B-Raf(V600E) in Cancers
Wang et al. (2013) synthesized a compound similar to the requested chemical, focusing on its application in PET imaging for cancers containing the B-Raf(V600E) mutation. The synthesis involved multiple steps from difluorobenzoic acid and was eventually used for radiolabeling, indicating its potential in cancer imaging techniques Wang, Gao, Miller, & Zheng, 2013.
Development of Antipsychotic Agents
Norman et al. (1996) studied heterocyclic analogues, including indole-containing compounds, for their potential as antipsychotic agents. These compounds were evaluated for their binding to dopamine and serotonin receptors and showed potent in vivo activities, indicating their relevance in the development of antipsychotic medication Norman, Navas, Thompson, & Rigdon, 1996.
Antimicrobial Activities of Indole Derivatives
Behbehani et al. (2011) explored the synthesis of indole-containing compounds and evaluated their antimicrobial activities. They demonstrated strong antimicrobial activities against various organisms, suggesting the potential of such compounds in antimicrobial applications Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011.
Synthesis and Evaluation in Antitubercular and Antibacterial Activities
Bodige et al. (2020) synthesized N-{2-fluoro-6-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]phenyl} carboxamide derivatives and screened them for antitubercular and antibacterial activities. Their study found certain derivatives to be more potent than reference drugs, indicating the therapeutic potential of these compounds Bodige, Ravula, Gulipalli, Endoori, Cherukumalli, Chandra, & Seelam, 2020.
Potential as Antiallergic Agents
Menciu et al. (1999) synthesized a series of N-(pyridin-4-yl)-(indol-3-yl)alkylamides and evaluated them as antiallergic compounds. One of their compounds was found to be significantly more potent than astemizole, a known antiallergic drug, highlighting the therapeutic potential of such compounds in treating allergies Menciu, Duflos, Fouchard, Le Baut, Emig, Achterrath, Prof Szelenyi, Nickel, Schmidt, Kutscher, & Günther, 1999.
Inhibitory Activity Against Mycobacterium tuberculosis
Stec et al. (2016) identified indolecarboxamides as a new chemical scaffold with promising anti-TB activity. They found that certain analogs showed excellent activity against drug-sensitive, MDR, and XDR Mycobacterium tuberculosis strains, and also worked in synergy with rifampin Stec, Onajole, Lun, Guo, Merenbloom, Vistoli, Bishai, & Kozikowski, 2016.
properties
CAS RN |
2011034-33-4 |
---|---|
Molecular Formula |
C25H25F2N5O2 |
Molecular Weight |
465.5048 |
IUPAC Name |
4,6-difluoro-N-[(1R,2R)-2-hydroxycyclohexyl]-1-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]indole-3-carboxamide |
InChI |
InChI=1S/C25H25F2N5O2/c1-31-13-16(11-29-31)20-7-6-15(10-28-20)12-32-14-18(24-19(27)8-17(26)9-22(24)32)25(34)30-21-4-2-3-5-23(21)33/h6-11,13-14,21,23,33H,2-5,12H2,1H3,(H,30,34)/t21-,23-/m1/s1 |
InChI Key |
ZZMZFDCJQBUOOI-GMAHTHKFSA-N |
SMILES |
CN1C=C(C=N1)C2=NC=C(C=C2)CN3C=C(C4=C3C=C(C=C4F)F)C(=O)NC5CCCCC5O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
VU6004256, VU-6004256, VU 6004256 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.